3-chloro-4-methyl-N-(oxan-4-ylmethyl)aniline

• IUPAC Name: 3-chloro-4-methyl-N-(oxan-4-ylmethyl)aniline
• InChI: InChI=1S/C13H18ClNO/c1-10-2-3-12(8-13(10)14)15-9-11-4-6-16-7-5-11/h2-3,8,11,15H,4-7,9H2,1H3
• InChI Key: JWOSVXQTOUMPSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2CCOCC2)Cl
• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol

Description

3-chloro-4-methyl-N-(oxan-4-ylmethyl)aniline is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. This compound is also known as OXA-01 and has been synthesized using various methods. The synthesis method and the mechanism of action of this compound have been studied extensively in recent years.

Mechanism of Action

The mechanism of action of 3-chloro-4-methyl-N-(oxan-4-ylmethyl)aniline is not fully understood. However, studies have suggested that this compound may work by inhibiting the synthesis of bacterial cell walls. This inhibition leads to the disruption of the bacterial cell wall, which ultimately results in the death of the bacterial cell.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-4-methyl-N-(oxan-4-ylmethyl)aniline has low toxicity and is well-tolerated by animals. This compound has been shown to have no significant effect on blood pressure, heart rate, or body temperature. However, further studies are needed to determine the long-term effects of this compound on human health.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-chloro-4-methyl-N-(oxan-4-ylmethyl)aniline is its potential use as an antibacterial and antifungal agent. This compound has shown promising results in various lab experiments and has the potential to be used in the development of new antibiotics and antifungal drugs. However, one of the major limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3-chloro-4-methyl-N-(oxan-4-ylmethyl)aniline. One of the most promising directions is the development of new antibiotics and antifungal drugs based on the structure of this compound. Other future directions include the study of the long-term effects of this compound on human health and the development of new methods for synthesizing this compound.
Conclusion:
In conclusion, 3-chloro-4-methyl-N-(oxan-4-ylmethyl)aniline is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. The synthesis method and the mechanism of action of this compound have been studied extensively in recent years. This compound has potential antibacterial and antifungal activity and has the potential to be used in the development of new antibiotics and antifungal drugs. Further studies are needed to determine the long-term effects of this compound on human health and to develop new methods for synthesizing this compound.

Synthesis Methods

The synthesis of 3-chloro-4-methyl-N-(oxan-4-ylmethyl)aniline has been achieved using various methods. One of the most common methods involves the reaction of 4-methyl-3-nitroaniline with oxan-4-ylmethyl chloride in the presence of a reducing agent such as iron powder. This reaction results in the formation of 3-chloro-4-methyl-N-(oxan-4-ylmethyl)aniline. Other methods include the reaction of 4-methyl-3-nitroaniline with oxan-4-ylmethyl bromide in the presence of a palladium catalyst.

Scientific Research Applications

3-chloro-4-methyl-N-(oxan-4-ylmethyl)aniline has been studied extensively for its potential use in various scientific research applications. One of the most promising applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound has potential antibacterial activity against a wide range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). This compound has also been shown to have potential antifungal activity against various fungal strains.